Cas no 2165706-30-7 (Cystathionine-γ-lyase-IN-1)
Cystathionine-γ-lyase-IN-1 Chemical and Physical Properties
Names and Identifiers
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- (R)-2-Oxo-N-2-propyn-1-yl-4-thiazolidinecarboxamide
- SHIP 2a
- SHIP-2a
- OTC-PA
- Cystathionine-γ-lyase-IN-1
- (R)-2-Oxo-N-(prop-2-yn-1-yl)thiazolidine-4-carboxamide
- AKOS030211132
- MS-22989
- starbld0002286
- HY-136211
- (4R)-2-oxo-N-prop-2-ynyl-1,3-thiazolidine-4-carboxamide
- Cystathionine-gamma-lyase-IN-1
- L-2-oxothiazolidine-4-carboxylic acid propargyl amide, >=98% (HPLC)
- A-lyase-IN-1
- 2165706-30-7
- 1250186-20-9
- CS-0120737
- G16015
- 1250186-20-9 (racemic)
- Cystathionine-
-
- Inchi: 1S/C7H8N2O2S/c1-2-3-8-6(10)5-4-12-7(11)9-5/h1,5H,3-4H2,(H,8,10)(H,9,11)/t5-/m0/s1
- InChI Key: MWEQVHWJNCRXGP-YFKPBYRVSA-N
- SMILES: S1C(N[C@H](C(NCC#C)=O)C1)=O
Computed Properties
- Exact Mass: 184.03064868g/mol
- Monoisotopic Mass: 184.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 83.5
Cystathionine-γ-lyase-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S283005-10mg |
SHIP 2a |
2165706-30-7 | 10mg |
$ 140.00 | 2022-06-03 | ||
| TRC | S283005-50mg |
SHIP 2a |
2165706-30-7 | 50mg |
$ 585.00 | 2022-06-03 | ||
| MedChemExpress | HY-136211-1mg |
Cystathionine-γ-lyase-IN-1 |
2165706-30-7 | 99.53% | 1mg |
¥1400 | 2024-04-19 | |
| Biosynth | QLD70630-5 mg |
SHIP 2a |
2165706-30-7 | 5mg |
$109.75 | 2023-01-02 | ||
| Biosynth | QLD70630-10 mg |
SHIP 2a |
2165706-30-7 | 10mg |
$175.60 | 2023-01-02 | ||
| Biosynth | QLD70630-25 mg |
SHIP 2a |
2165706-30-7 | 25mg |
$329.25 | 2023-01-02 | ||
| Biosynth | QLD70630-50 mg |
SHIP 2a |
2165706-30-7 | 50mg |
$527.00 | 2023-01-02 | ||
| Biosynth | QLD70630-100 mg |
SHIP 2a |
2165706-30-7 | 100MG |
$844.00 | 2023-01-02 | ||
| Aaron | AR01LQV3-5mg |
SHIP 2a |
2165706-30-7 | 98% | 5mg |
$205.00 | 2025-02-13 | |
| Aaron | AR01LQV3-10mg |
SHIP 2a |
2165706-30-7 | 98% | 10mg |
$327.00 | 2025-02-13 |
Cystathionine-γ-lyase-IN-1 Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Cystathionine-γ-lyase-IN-1
Comprehensive Overview of Cystathionine-γ-lyase-IN-1 (CAS No. 2165706-30-7): Mechanism, Applications, and Research Insights
Cystathionine-γ-lyase-IN-1 (CAS No. 2165706-30-7) is a specialized small-molecule inhibitor targeting the enzyme cystathionine-γ-lyase (CSE), a key player in the transsulfuration pathway. This compound has garnered significant attention in biochemical and pharmacological research due to its potential to modulate hydrogen sulfide (H2S) production, a gaseous signaling molecule implicated in various physiological and pathological processes. Researchers are increasingly exploring its applications in cardiovascular diseases, neurodegenerative disorders, and cancer metabolism, aligning with current trends in precision medicine and targeted therapy.
The molecular structure of Cystathionine-γ-lyase-IN-1 (CAS No. 2165706-30-7) is optimized for high selectivity, ensuring minimal off-target effects—a critical feature for translational studies. Recent publications highlight its efficacy in in vitro and in vivo models, particularly in contexts where H2S overproduction contributes to disease progression. For instance, its role in mitigating oxidative stress and inflammation has been validated in preclinical trials, addressing growing interest in antioxidant therapies and immune modulation.
From a technical perspective, Cystathionine-γ-lyase-IN-1 exhibits favorable pharmacokinetic properties, including oral bioavailability and blood-brain barrier penetration, making it a versatile tool for neuroscientific research. These attributes respond to frequent queries in academic forums regarding blood-brain barrier-crossing inhibitors and CSE-specific modulation. Additionally, its compatibility with high-throughput screening assays positions it as a valuable asset for drug discovery pipelines.
The compound’s relevance extends to metabolic reprogramming studies, a hot topic in cancer research. By inhibiting CSE, Cystathionine-γ-lyase-IN-1 disrupts cysteine metabolism, a mechanism exploited by certain tumors to sustain growth under hypoxic conditions. This aligns with trending searches on metabolic inhibitors in oncology and amino acid deprivation therapies. Furthermore, its potential synergy with immunotherapy and chemotherapy agents is under active investigation.
Quality and sourcing are paramount for researchers utilizing Cystathionine-γ-lyase-IN-1 (CAS No. 2165706-30-7). Reputable suppliers provide ≥98% purity via HPLC and mass spectrometry validation, ensuring reproducibility—a frequent concern highlighted in peer-reviewed platforms. Stability data (e.g., -20°C storage recommendations) and solubility profiles (DMSO/PBS) are also critical for experimental design, addressing common troubleshooting questions.
In summary, Cystathionine-γ-lyase-IN-1 represents a cutting-edge research reagent with multifaceted applications. Its mechanistic specificity, coupled with emerging data on disease correlations, positions it at the intersection of translational medicine and basic science. As interest in H2S biology and enzyme inhibitors grows, this compound is poised to remain a focal point in both academic and industrial settings.
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